Cas no 98437-00-4 (1,2,4-Benzotriazine-3-carboxylicacid,6-amino-(6CI))

1,2,4-Benzotriazine-3-carboxylicacid,6-amino-(6CI) structure
98437-00-4 structure
Product Name:1,2,4-Benzotriazine-3-carboxylicacid,6-amino-(6CI)
CAS No:98437-00-4
MF:C8H6N4O2
MW:190.158840656281
CID:854422
PubChem ID:73010972
Update Time:2025-04-19

1,2,4-Benzotriazine-3-carboxylicacid,6-amino-(6CI) Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Benzotriazine-3-carboxylicacid,6-amino-(6CI)
    • 6-Aminobenzo[e][1,2,4]triazine-3-carboxylicacid
    • 6-Aminobenzo[e][1,2,4]triazine-3-carboxylic acid
    • 98437-00-4
    • Inchi: 1S/C8H6N4O2/c9-4-1-2-5-6(3-4)10-7(8(13)14)12-11-5/h1-3H,9H2,(H,13,14)
    • InChI Key: UGOGXVXMDZTTFG-UHFFFAOYSA-N
    • SMILES: OC(C1=NN=C2C=CC(=CC2=N1)N)=O

Computed Properties

  • Exact Mass: 190.04907545g/mol
  • Monoisotopic Mass: 190.04907545g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 102Ų

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